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Solubility Data and Stock Preparation

Sulfalene-13C6 has limited solubility in aqueous solutions but is readily soluble in organic solvents. The

table below summarizes the key quantitative data for preparation:

Property Specification Notes

Molecular
Weight

286.26 g/mol [1] Formula: C513C6H12N4O3S [1] [2]

Solubility in
DMSO

100 mg/mL (349.33 mM) [1] Requires ultrasonic treatment and

warming [1].

Solution in
Acetonitrile

100 µg/mL [2] Available as a ready-made solution or

can be diluted from powder [2].

Storage
Conditions

4°C (short-term); -20°C to -80°C for stock

solutions (sealed, away from moisture) [1]

Solutions are stable for 1 month at

-20°C and 6 months at -80°C [1].
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Q: Why won't my Sulfalene-13C6 dissolve in my aqueous
experiment buffer?

Sulfalene-13C6 is a non-polar molecule, leading to inherently low solubility in aqueous buffers [3].

Attempting to directly dissolve the powder in buffer will likely be unsuccessful. The standard and

recommended practice is to first prepare a concentrated stock solution in a suitable organic solvent, which

can then be diluted into your aqueous buffer.

Q: What is the best solvent for preparing a stock solution?

Dimethyl Sulfoxide (DMSO) is the most commonly recommended solvent. You can prepare a stock solution

at a concentration of 100 mg/mL [1]. Acetonitrile is another viable option, particularly if DMSO interferes

with your assay. It is available as a commercial solution of Sulfalene-13C6 in acetonitrile (100 µg/mL) [2].

Q: How do I create a stable stock solution in DMSO?

Weigh the desired amount of Sulfalene-13C6 powder.

Add DMSO to achieve a final concentration of up to 100 mg/mL.
Dissolve the powder by gentle warming and brief sonication in an ultrasonic bath [1].

Aliquot the stock solution into small, single-use vials to avoid repeated freeze-thaw cycles.
Store the aliquots at -20°C or -80°C in a sealed container to prevent absorption of moisture [1].

Recommended Experimental Workflow

For reliable results, follow this workflow when preparing experimental samples with Sulfalene-13C6:
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Start: Prepare Sulfalene-13C6

Prepare concentrated stock solution in DMSO

Briefly warm and sonicate to ensure complete dissolution

Aliquot and store at -20°C or -80°C

Thaw an aliquot immediately before use

Dilute into aqueous buffer 
(e.g., saline) with vigorous mixing

Proceed with your experiment

Discard leftover working solution; 
 do not refreeze

Click to download full resolution via product page
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If your research requires administration of Sulfalene-13C6 in animal studies, where the final concentration

in plasma is a key parameter, simple DMSO-saline dilution may not be sufficient. Here are established

formulation strategies for in vivo dosing based on protocols for the unlabeled compound [3]:

The table below outlines injection and oral formulation methods that can be adapted for Sulfalene-13C6.

Route Formulation Type Example Composition

Injection DMSO-Based
Emulsion

10% DMSO + 5% Tween 80 + 85% Saline [3]

Injection PEG300 Solution 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline [3]

Injection Oil-Based
Suspension

10% DMSO + 90% Corn Oil [3]

Oral Aqueous Suspension Suspend powder in 0.5% Carboxymethyl Cellulose (CMC Na)

solution [3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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